Cas no 2172545-70-7 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2-methylpropanoic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2-methylpropanoic acid
• CAS No: 2172545-70-7
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6193776
• PubChem ID: 165557073
• Update Time: 2025-07-21

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2-methylpropanoic acid
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetamido}-2-methylpropanoic acid
• EN300-1551967
• 2172545-70-7

• Inchi： 1S/C26H30N2O5S/c1-25(2,23(30)31)27-22(29)15-26(11-13-34-14-12-26)28-24(32)33-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,11-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： FPTCSPZBTQXXEB-UHFFFAOYSA-N
• SMILES： S1CCC(CC(NC(C(=O)O)(C)C)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2-methylpropanoic acid

Introduction to 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2-methylpropanoic Acid (CAS No. 2172545-70-7)

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172545-70-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which integrates multiple functional groups designed to modulate biological pathways. The presence of a fluoren-9-ylmethyl ester moiety and an acetamido group in its backbone suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting specific enzymatic or receptor interactions.

The structural framework of this compound is notable for its combinatorial chemistry potential, offering a versatile scaffold for medicinal chemists to explore. The fluoren core, a well-documented component in pharmaceuticals due to its photostability and electronic properties, contributes to the molecule's stability and reactivity under various conditions. This feature is particularly relevant in the context of designing small-molecule inhibitors or probes that require prolonged biological half-life or enhanced binding affinity.

The thian ring system, positioned strategically within the molecule, introduces a sulfur-containing heterocycle that is often associated with biological activity. Sulfur heterocycles are prevalent in natural products and synthetic drugs, owing to their ability to engage with biological targets through hydrogen bonding, π-stacking interactions, or redox processes. In this context, the thian moiety may play a critical role in modulating the compound's pharmacokinetic properties or enhancing its interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. The integration of machine learning algorithms with traditional pharmacophore modeling has allowed for the rapid screening of virtual libraries, identifying candidates like 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2-methylpropanoic acid as potential leads for further experimental validation. These computational approaches have been instrumental in optimizing the compound's structure to improve its solubility, metabolic stability, and target specificity.

In the realm of drug development, the methylpropanoic acid moiety at one end of the molecule serves as a terminal functional group that can be further modified to enhance pharmacological properties. This carboxylic acid derivative is often used as an intermediate in peptide mimetics or peptidomimetics, where it provides a stable backbone for introducing additional pharmacophoric elements. The versatility of this structural motif allows for modifications such as amidation, esterification, or coupling with other bioactive molecules, broadening the scope of potential therapeutic applications.

The fluoren-9-ylmethyl ester component is particularly noteworthy for its role as a protecting group in peptide synthesis but also as an anchor for further derivatization. Ester functionalities are commonly employed in medicinal chemistry due to their stability under various reaction conditions while still being amenable to hydrolysis under specific conditions if needed. This dual functionality makes the compound an attractive candidate for exploring structure/activity relationships (SAR) studies.

Current research trends indicate that compounds incorporating fluorene derivatives are increasingly being explored for their anticancer, anti-inflammatory, and neuroprotective properties. The rigid aromatic structure of fluorene provides a stable platform for functionalization while maintaining favorable physicochemical properties such as lipophilicity and photophysical behavior. These attributes make fluorene-based molecules promising candidates for photodynamic therapy or as fluorescent probes in cellular studies.

The acetamido group within the molecule introduces a polar moiety that can enhance water solubility while also serving as a site for further chemical modification. Acetamide derivatives are widely used in pharmaceuticals due to their ability to improve oral bioavailability and metabolic stability. Additionally, this group can participate in hydrogen bonding interactions within biological targets, potentially enhancing binding affinity or selectivity.

From a synthetic chemistry perspective, the preparation of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2-methylpropanoic acid presents an intriguing challenge due to its multifunctional nature. Multi-step synthetic routes involving cross-coupling reactions, nucleophilic substitutions, and protection-deprotection strategies would be required to assemble this complex structure efficiently. Advances in transition-metal catalysis have significantly streamlined many of these transformations, making it feasible to produce such intricate molecules on a scalable basis.

The potential applications of this compound extend beyond traditional drug discovery into areas such as biomaterials and diagnostic imaging. Fluorene derivatives are known for their fluorescence properties, which can be exploited in developing bioimaging agents or fluorescently labeled probes for cellular tracking. Additionally, the sulfur-containing heterocycles may serve as recognition elements for developing novel sensors or catalysts.

In conclusion,2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-y lacetamido}-2-methylpropanoic acid (CAS No. 2172545-70 -7) represents a structurally sophisticated molecule with significant potential in pharmaceutical research and development. Its unique combination of functional groups—comprising a fluoren core,thian ring system,acetamido, and terminal methylpropanoic acid—makes it an attractive scaffold for exploring new therapeutic modalities. As computational methods continue to advance and synthetic techniques become more efficient,this compound stands poised to contribute meaningfully to future medical breakthroughs.